Cas no 1219967-47-1 (1-(5-Bromo-4-methyl-2-pyridinyl)azepane)

• Product Name: 1-(5-Bromo-4-methyl-2-pyridinyl)azepane
• CAS No: 1219967-47-1
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 4687335
• Update Time: 2025-05-24

1-(5-Bromo-4-methyl-2-pyridinyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-4-METHYL-2-PYRIDINYL)AZEPANE
• 1-(5-bromo-4-methylpyridin-2-yl)azepane
• 1-(5-Bromo-4-methyl-2-pyridinyl)azepane

• Inchi： 1S/C12H17BrN2/c1-10-8-12(14-9-11(10)13)15-6-4-2-3-5-7-15/h8-9H,2-7H2,1H3
• InChI Key： PRHFFMRPGYHMLJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-Bromo-4-methyl-2-pyridinyl)azepane

Introduction to 1-(5-Bromo-4-methyl-2-pyridinyl)azepane (CAS No. 1219967-47-1)

The compound 1-(5-Bromo-4-methyl-2-pyridinyl)azepane (CAS No. 1219967-47-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing rings, and it features a substituted pyridine ring attached to the azepane structure. The presence of a bromine atom at the 5-position and a methyl group at the 4-position of the pyridine ring introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of azepane derivatives in drug design, particularly in the development of novel therapeutic agents. The azepane ring system is known for its stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions. Additionally, the substitution pattern on the pyridine ring in 1-(5-Bromo-4-methyl-2-pyridinyl)azepane allows for fine-tuning of its pharmacokinetic properties, such as solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored the use of azepane derivatives in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that azepane-based compounds can exhibit potent inhibitory activity against certain viral enzymes, making them strong candidates for antiviral therapy.

The synthesis of 1-(5-Bromo-4-methyl-2-pyridinyl)azepane involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the azepane ring through cyclization reactions and the subsequent functionalization of the pyridine ring with bromine and methyl groups. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure, confirming the presence of the azepane ring and the substituents on the pyridine moiety. Such detailed characterization is essential for ensuring the quality and consistency of chemical compounds used in research and development.

Another area where 1-(5-Bromo-4-methyl-2-pyridinyl)azepane has shown potential is in materials science. The compound's unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and conductive polymers. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound with high accuracy, paving the way for its integration into next-generation electronic devices.

Furthermore, this compound has been investigated for its role in catalysis. The nitrogen atom in the azepane ring can act as a Lewis base, making it suitable for coordinating with metal catalysts. A study published in *Angewandte Chemie* demonstrated that azepane-based ligands can significantly enhance the catalytic activity of transition metal complexes in various reactions, including cross-coupling reactions and asymmetric catalysis.

In conclusion, 1-(5-Bromo-4-methyl-2-pyridinyl)azepane (CAS No. 1219967-47-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.